Cas no 539823-00-2 (Piperazine, 1-(2,4-difluorophenyl)-4-[(methylamino)acetyl]-)

Piperazine, 1-(2,4-difluorophenyl)-4-[(methylamino)acetyl]- structure
539823-00-2 structure
Product Name:Piperazine, 1-(2,4-difluorophenyl)-4-[(methylamino)acetyl]-
CAS No:539823-00-2
MF:C13H17F2N3O
MW:269.29038977623
CID:4027983
PubChem ID:23540081
Update Time:2025-04-22

Piperazine, 1-(2,4-difluorophenyl)-4-[(methylamino)acetyl]- Chemical and Physical Properties

Names and Identifiers

    • Piperazine, 1-(2,4-difluorophenyl)-4-[(methylamino)acetyl]-
    • Ethanone, 1-[4-(2,4-difluorophenyl)-1-piperazinyl]-2-(methylamino)-
    • 539823-00-2
    • DTXSID901170005
    • 1-[4-(2,4-Difluorophenyl)-1-piperazinyl]-2-(methylamino)ethanone
    • Inchi: 1S/C13H17F2N3O/c1-16-9-13(19)18-6-4-17(5-7-18)12-3-2-10(14)8-11(12)15/h2-3,8,16H,4-7,9H2,1H3
    • InChI Key: XNVNSIPESUCMPO-UHFFFAOYSA-N
    • SMILES: C(=O)(N1CCN(C2=CC=C(F)C=C2F)CC1)CNC

Computed Properties

  • Exact Mass: 269.13396850Da
  • Monoisotopic Mass: 269.13396850Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 35.6Ų
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd